Cas no 833484-04-1 (Hexadecanoic acid, 16-hydroxy-9-[(3-methoxy-1-oxopropyl)amino]-)
![Hexadecanoic acid, 16-hydroxy-9-[(3-methoxy-1-oxopropyl)amino]- structure](https://www.kuujia.com/scimg/cas/833484-04-1x500.png)
833484-04-1 structure
Product name:Hexadecanoic acid, 16-hydroxy-9-[(3-methoxy-1-oxopropyl)amino]-
Hexadecanoic acid, 16-hydroxy-9-[(3-methoxy-1-oxopropyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Hexadecanoic acid, 16-hydroxy-9-[(3-methoxy-1-oxopropyl)amino]-
- 16-hydroxy-9-(3-methoxypropanoylamino)hexadecanoic acid
- 16-HYDROXY-9-(3-METHOXYPROPANAMIDO)HEXADECANOIC ACID
- 833484-04-1
- DTXSID60834924
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- Inchi: InChI=1S/C20H39NO5/c1-26-17-15-19(23)21-18(13-9-5-3-7-11-16-22)12-8-4-2-6-10-14-20(24)25/h18,22H,2-17H2,1H3,(H,21,23)(H,24,25)
- InChI Key: BDBLKNMAVJCKDU-UHFFFAOYSA-N
- SMILES: COCCC(=O)NC(CCCCCCCC(=O)O)CCCCCCCO
Computed Properties
- Exact Mass: 373.28282334g/mol
- Monoisotopic Mass: 373.28282334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 19
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 95.9Ų
Hexadecanoic acid, 16-hydroxy-9-[(3-methoxy-1-oxopropyl)amino]- Related Literature
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1. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
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Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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